Cas no 2648928-79-2 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid
• CAS No: 2648928-79-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6150420
• PubChem ID: 165560723
• Update Time: 2025-10-28

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid
• 2648928-79-2
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]pentanoic acid
• EN300-1476342

• Inchi： 1S/C27H34N2O5/c1-3-5-11-18(16-25(30)29-24(10-4-2)26(31)32)28-27(33)34-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,18,23-24H,3-5,10-11,16-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t18?,24-/m1/s1
• InChI Key： BSCJMOLEGNZPKW-VCUSLETLSA-N
• SMILES： O(C(NC(CC(N[C@@H](C(=O)O)CCC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid

Chemical Compound CAS No. 2648928-79-2: (2R)-2-[3-(9H-Fluoren-9-ylmethoxycarbonylamino)heptanamido]pentanoic Acid

The chemical compound with CAS No. 2648928-79-2, known as (2R)-2-[3-(9H-fluoren-9-ylmethoxycarbonylamino)heptanamido]pentanoic acid, is a complex organic molecule with significant applications in the field of peptide synthesis and drug development. This compound is particularly notable for its use as a building block in the construction of bioactive molecules, leveraging its unique structural features to facilitate the creation of novel therapeutic agents.

The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group is a well-known protecting group in peptide chemistry, widely used for its stability and ease of removal under specific conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a heptanamide chain. This arrangement allows for precise control over the synthesis process, enabling researchers to build peptides with high fidelity and complexity.

Recent advancements in peptide synthesis have highlighted the importance of stereochemistry in determining the biological activity of peptides. The (2R) configuration in this compound ensures that the molecule adopts a specific three-dimensional conformation, which is critical for its interactions with biological targets. This stereochemical specificity is a key factor in the design of enantioselective drugs, where the correct spatial arrangement of functional groups is essential for efficacy.

Moreover, the pentanoic acid moiety in this compound introduces additional functional diversity, allowing for further modifications and extensions in peptide synthesis. This makes the compound highly versatile and adaptable to various synthetic strategies. Researchers have utilized this compound in the development of cyclic peptides, which are known for their stability and ability to bind to target proteins with high affinity.

In terms of applications, this compound has been employed in the synthesis of bioactive peptides that target a wide range of therapeutic areas, including cancer, infectious diseases, and neurodegenerative disorders. For instance, studies have demonstrated that peptides derived from this compound can inhibit key enzymes involved in cellular signaling pathways, offering potential leads for drug development.

Recent studies have also explored the use of this compound in click chemistry and other modular synthetic approaches. These methods enable rapid assembly of complex molecules by combining pre-synthesized building blocks, significantly accelerating the drug discovery process. The compatibility of this compound with click chemistry has been particularly advantageous in constructing macrocyclic compounds with intricate architectures.

Another area of interest is the application of this compound in solid-phase synthesis techniques. The Fmoc group's compatibility with solid-phase conditions has made it a cornerstone in automated peptide synthesis platforms. This has facilitated high-throughput screening efforts, where large libraries of peptides can be synthesized and tested for their biological activity.

The structural versatility of (2R)-2-[3-(9H-fluoren-9-ylmethoxycarbonylamino)heptanamido]pentanoic acid also extends to its potential use as a linker or spacer in conjugate systems. By incorporating this compound into larger molecular frameworks, researchers can create hybrid molecules that combine the functionalities of peptides with other bioactive entities, such as small-molecule drugs or imaging agents.

In conclusion, CAS No. 2648928-79-2 represents a valuable tool in modern peptide chemistry and drug discovery. Its unique combination of stereochemistry, functional groups, and compatibility with advanced synthetic techniques positions it as an essential building block for constructing complex bioactive molecules. As research continues to uncover new applications and optimizations for this compound, its role in advancing therapeutic development will undoubtedly grow.